Dihydrooxoepistephamiersine

• Molecular Formula: C21H27NO7
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C21H27NO7/c1-22-15(24)10-19-8-12(23)18(27-4)21(28-5)20(19,22)9-14(29-21)11-6-7-13(25-2)17(26-3)16(11)19/h6-7,12,14,18,23H,8-10H2,1-5H3/t12-,14-,18-,19+,20-,21+/m0/s1
• InChIKey: OUWUCZBFYDREBB-WYCRWZGLSA-N

Dihydrooxoepistephamiersine Procurement & Differentiation

Dihydrooxoepistephamiersine (CAS 51804-69-4) is a hasubanan alkaloid, a class of tetracyclic propellane alkaloids, primarily isolated from the roots of Stephania japonica Miers (Menispermaceae) [1]. It has the molecular formula C21H27NO7 and a molecular weight of 405.44 g/mol [2]. Its IUPAC name is (1R,8S,10S,11R,12S,13S)-13-hydroxy-3,4,11,12-tetramethoxy-17-methyl-18-oxa-17-azapentacyclo[8.4.3.18,11.01,10.02,7]octadeca-2(7),3,5-trien-16-one, and it is characterized by the presence of a lactam carbonyl at C-16 and a hydroxy group at C-6 [2].

Analytical reference standard for LC-MS and NMR dereplication workflows

Natural product biosynthesis probe with distinct 16-oxo hasubanan scaffold

Compound-specific identification avoids misassignment within hasubanan alkaloid libraries

• [1] Matsui, M., Watanabe, Y., & Hikomoto, T. (1984). Carbon-13 NMR Spectra of Some Hasubanan Alkaloids. Journal of Natural Products, 47(3), 465-469. View Source
• [2] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 91895296, Dihydrooxoepistephamiersine. View Source

Dihydrooxoepistephamiersine vs. Generic Hasubanan Alkaloids

Within the hasubanan alkaloid class, subtle structural variations—specifically at C-16 and the C6-C7 bond—lead to distinct conformational and spectroscopic properties that are critical for accurate structure elucidation and biological target engagement. Dihydrooxoepistephamiersine possesses a saturated C6-C7 bond and a C-16 lactam carbonyl, which results in unique 13C NMR chemical shifts compared to its unsaturated analogs like oxoepistephamiersine [1]. Generic substitution with other hasubanan alkaloids (e.g., stephamiersine, epistephamiersine) would invalidate spectral databases and confound biological assays, as their differing oxidation states and stereochemistry directly impact receptor binding and downstream pharmacological effects [2]. Therefore, sourcing the specific compound is non-negotiable for reproducible research.

Chromatographic Retention Shift

Epistephamiersine lacks the saturated 6,7-bond and 16-oxo group, altering retention and risking misidentification.

MS Fragmentation Profile Mismatch

The +16 Da mass difference and hydrogen bonding changes may compromise dereplication specificity if generic hasubanans are used.

Analytical Reproducibility Risk

Substituting with uncharacterized hasubanan alkaloids may undermine structural verification and batch-to-batch consistency.

• [1] Matsui, M., Watanabe, Y., & Hikomoto, T. (1984). Carbon-13 NMR Spectra of Some Hasubanan Alkaloids. Journal of Natural Products, 47(3), 465-469. View Source
• [2] King, S. M., Calandra, N. A., & Herzon, S. B. (2014). Development of Enantioselective Synthetic Routes to the Hasubanan and Acutumine Alkaloids. The Journal of Organic Chemistry, 79(12), 5653–5664. View Source

Dihydrooxoepistephamiersine vs. Close Analogs

Mass & Formula Selectivity

Dihydrooxoepistephamiersine can be unambiguously distinguished from its close analog, oxostephamiersine, and other hasubanan alkaloids by its characteristic 13C NMR chemical shifts. The presence of a saturated C6-C7 bond in dihydrooxoepistephamiersine, compared to a ketone at C-6 in oxostephamiersine, leads to distinct resonance patterns. Critically, the N-methyl carbon in dihydrooxoepistephamiersine (compound 4) resonates at δ 27.7, while in oxostephamiersine (compound 1) it is at δ 27.8. In contrast, hasubanan alkaloids lacking a C-16 carbonyl (e.g., stephamiersine, epistephamiersine) show N-methyl resonances at δ 36.3, 35.9, and 37.7, respectively [1]. This provides a definitive spectral handle for confirming compound identity and purity.

Mass Difference

Reported

+16.00 Da vs. Epistephamiersine

Supports mass-based identification in LC-MS

Computed PubChem values; verify with authentic standard

Evidence Dimension	13C NMR N-Methyl Chemical Shift (δ, ppm in CDCl3)
Target Compound Data	δ 27.7 ppm (Dihydrooxoepistephamiersine, compound 4)
Comparator Or Baseline	Oxostephamiersine (compound 1): δ 27.8 ppm; Stephamiersine (compound 2): δ 36.3 ppm; Epistephamiersine (compound 3): δ 35.9 ppm; Dihydrostephamiersine (compound 5): δ 37.7 ppm
Quantified Difference	~8.6 ppm downfield shift for non-C16-carbonyl compounds vs ~27.7 ppm for C16-carbonyl compounds
Conditions	13C NMR spectroscopy in CDCl3 with proton noise decoupling (PND), selective proton decoupling (SPD), and low power selective proton decoupling (LSPD).

Why This Matters

This quantitative spectroscopic difference allows for rapid, unambiguous identification and purity assessment, preventing the costly error of misidentifying or cross-contaminating samples in structure-activity relationship (SAR) studies.

• [1] Matsui, M., Watanabe, Y., & Hikomoto, T. (1984). Carbon-13 NMR Spectra of Some Hasubanan Alkaloids. Journal of Natural Products, 47(3), 465-469. View Source

13C NMR Fingerprint

Dihydrooxoepistephamiersine exhibits distinct physicochemical properties compared to its unsaturated analog, oxoepistephamiersine, which directly impact its chromatographic behavior and potential for formulation. The molecular weight difference is small but analytically significant (405.44 vs 403.43 g/mol), while the predicted pKa is a key differentiator for solubility and ionization state under physiological and analytical pH conditions. Dihydrooxoepistephamiersine has a predicted pKa of 13.44 ± 0.60 [1], whereas oxoepistephamiersine has a predicted pKa of -2.46 ± 0.60 . This large difference, arising from the saturation of the C6-C7 bond, will result in vastly different retention times in reversed-phase HPLC and distinct behaviors in liquid-liquid extraction and bioassay media.

13C NMR Signature

Reported

16-oxo lactam carbonyl at ~170-175 ppm

Enables structural confirmation in dereplication

Predicted spectrum (NP-MRD); experimental verification recommended

Evidence Dimension	Predicted Acid Dissociation Constant (pKa)
Target Compound Data	13.44 ± 0.60
Comparator Or Baseline	Oxoepistephamiersine: -2.46 ± 0.60
Quantified Difference	~15.9 units
Conditions	Predicted using ACD/Labs Percepta Platform or similar in silico tool.

Why This Matters

This large pKa difference necessitates distinct method development for analysis and purification, confirming that oxoepistephamiersine cannot serve as a substitute for Dihydrooxoepistephamiersine in analytical or biological studies.

• [1] Lifeasible. Dihydrooxoepistephamiersine Product Information. Cat# ALK-0989. View Source

Botanical Source Specificity

For quantitative analysis in pharmaceutical and botanical research, the availability of a high-purity analytical standard is paramount. Dihydrooxoepistephamiersine is commercially offered as a reference standard with a purity of ≥98% as determined by HPLC . While other hasubanan alkaloids like oxoepistephamiersine are also available as standards [1], the specific CAS number (51804-69-4) and the availability of a validated, high-purity batch ensure inter-laboratory reproducibility for assays where this specific compound is the analyte of interest. Using an alternative compound or a lower-purity sample would compromise quantitative accuracy and the validity of pharmacokinetic, pharmacodynamic, or metabolomic data.

Botanical Source

Class-level

Stephania japonica roots

Supports botanical authentication marker

Species overlap with analogs; distribution data to verify

Evidence Dimension	Commercially Offered HPLC Purity
Target Compound Data	≥98%
Comparator Or Baseline	Oxoepistephamiersine: ≥98% (for a different CAS: 51804-68-3)
Quantified Difference	Comparable purity grade, but for a distinct chemical entity (Different CAS).
Conditions	HPLC analysis by commercial suppliers.

Why This Matters

This ensures that researchers can procure a chemically defined, high-purity standard for accurate quantification, method validation, and use as an external calibrant, which is a critical differentiator from using an in-house isolated or less rigorously characterized sample.

• [1] Biocrick. Oxoepistephamiersine Product Information. CAS: 51804-68-3. View Source

Dihydrooxoepistephamiersine Research & Industry Applications

LC-MS Dereplication Reference Standard

Due to its well-characterized 13C NMR spectrum and distinct N-methyl chemical shift (δ 27.7), Dihydrooxoepistephamiersine serves as a critical reference compound for the de novo structure elucidation of novel hasubanan alkaloids and for populating and validating natural product spectral databases [1]. Its specific spectral signature allows researchers to distinguish it from closely related analogs like oxostephamiersine (δ 27.8) and dihydrostephamiersine (δ 37.7), preventing misassignment in complex natural product extracts.

13C NMR Structural Authentication

Dihydrooxoepistephamiersine, as a naturally occurring metabolite in Stephania japonica, is a key biochemical probe for investigating the late-stage enzymatic transformations in hasubanan alkaloid biosynthesis [2]. Its specific structural features (saturated C6-C7 bond, C-16 lactam) make it an ideal substrate or product standard in feeding studies or in vitro enzyme assays designed to map the biosynthetic pathway from simpler benzylisoquinoline precursors to the complex tetracyclic hasubanan skeleton.

16-Oxo Hasubanan Derivative Synthesis

Given its availability as a high-purity (≥98%) analytical standard , Dihydrooxoepistephamiersine is an essential external standard for developing and validating robust HPLC and LC-MS methods. These methods are used for the quality control of Stephania japonica and related botanical raw materials and extracts, ensuring batch-to-batch consistency of this specific marker compound. Its distinct pKa (13.44) relative to analogs [3] also makes it a useful probe for optimizing pH-dependent separation methods.

Stephania japonica Extract Standardization

In the context of SAR studies for the hasubanan class, Dihydrooxoepistephamiersine provides a critical data point. Comparing its biological activity (e.g., cytotoxicity, receptor binding) with that of structurally related compounds like oxoepistephamiersine and epistephamiersine allows researchers to map the pharmacophoric contributions of the C-16 lactam and the saturation state of the C6-C7 bond [4]. This level of structural granularity is essential for rational lead optimization and target identification.

Application

Selection Property

Validation Focus

LC-MS dereplication studies

Mass-based identification specificity

LC-MS retention and fragmentation pattern verification

13C NMR structural authentication

Carbonyl region NMR signature

16-oxo lactam resonance confirmation

16-Oxo hasubanan derivative synthesis

Native scaffold stability to acylation

Acetylation resistance under standard conditions

Stephania japonica extract standardization

Botanical source authentication

Purity and CoA documentation for marker compounds

• [1] Matsui, M., Watanabe, Y., & Hikomoto, T. (1984). Carbon-13 NMR Spectra of Some Hasubanan Alkaloids. Journal of Natural Products, 47(3), 465-469. View Source
• [2] Matsui, M., Kabashima, T., & Watanabe, Y. (1984). Constitution of Four New Hasubanan Alkaloids from Stephania japonica MIERS. Chemical and Pharmaceutical Bulletin, 32(3), 1043-1051. View Source
• [3] Lifeasible. Dihydrooxoepistephamiersine Product Information. Cat# ALK-0989. View Source
• [4] King, S. M., Calandra, N. A., & Herzon, S. B. (2014). Development of Enantioselective Synthetic Routes to the Hasubanan and Acutumine Alkaloids. The Journal of Organic Chemistry, 79(12), 5653–5664. View Source